Cas no 869299-74-1 (2-Amino-4-(3-bromophenyl)thiophene-3-carboxylic acid)

• Product Name: 2-Amino-4-(3-bromophenyl)thiophene-3-carboxylic acid
• CAS No: 869299-74-1
• MF: C₁₁H₈BrNO₂S
• MW: 298.155720710754
• CID: 2112604
• Update Time: 2025-05-21

2-Amino-4-(3-bromophenyl)thiophene-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-amino-4-(3-bromophenyl)-3-Thiophenecarboxylic acid
• 2-amino-4-(3-bromophenyl)thiophene-3-carboxylic acid
• 2-Amino-4-(3-bromophenyl)thiophene-3-carboxylic
• 2-Amino-4-(3-bromophenyl)thiophene-3-carboxylic acid

• Inchi： 1S/C11H8BrNO2S/c12-7-3-1-2-6(4-7)8-5-16-10(13)9(8)11(14)15/h1-5H,13H2,(H,14,15)
• InChI Key： CBBCUALSPJXVKI-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)C1=CSC(=C1C(=O)O)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 277
• Topological Polar Surface Area: 91.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids and derivatives Thiophene carboxylic acids

Additional information on 2-Amino-4-(3-bromophenyl)thiophene-3-carboxylic acid

Recent Advances in the Study of 2-Amino-4-(3-bromophenyl)thiophene-3-carboxylic acid (CAS: 869299-74-1)

2-Amino-4-(3-bromophenyl)thiophene-3-carboxylic acid (CAS: 869299-74-1) is a thiophene-based compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. Recent studies have explored its role as a key intermediate in the synthesis of biologically active molecules, particularly those targeting protein kinases and other enzymes involved in disease pathways. This research brief aims to summarize the latest findings related to this compound, highlighting its synthetic utility, biological activities, and potential therapeutic applications.

Recent literature indicates that 2-Amino-4-(3-bromophenyl)thiophene-3-carboxylic acid serves as a versatile scaffold for the design of kinase inhibitors. Its structural features, including the thiophene core and the bromophenyl substituent, make it an attractive candidate for modulating protein-protein interactions and enzyme active sites. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its use in the synthesis of novel inhibitors targeting the epidermal growth factor receptor (EGFR), a key player in cancer progression. The study reported that derivatives of this compound exhibited potent inhibitory activity against EGFR mutants, with IC50 values in the nanomolar range.

In addition to its role in kinase inhibition, 2-Amino-4-(3-bromophenyl)thiophene-3-carboxylic acid has been investigated for its anti-inflammatory properties. A recent Bioorganic & Medicinal Chemistry Letters publication (2024) highlighted its potential as a lead compound for developing non-steroidal anti-inflammatory drugs (NSAIDs). The study revealed that structural modifications of the thiophene core could enhance selectivity toward cyclooxygenase-2 (COX-2), thereby reducing the gastrointestinal side effects commonly associated with traditional NSAIDs. These findings underscore the compound's versatility in addressing multiple therapeutic areas.

From a synthetic chemistry perspective, advancements in the preparation of 2-Amino-4-(3-bromophenyl)thiophene-3-carboxylic acid have also been reported. A 2024 Organic Process Research & Development article detailed an optimized, scalable synthesis route that improves yield and purity while minimizing environmental impact. The use of green chemistry principles, such as solvent-free reactions and catalytic methods, has been emphasized, aligning with the growing demand for sustainable pharmaceutical manufacturing practices.

In conclusion, 2-Amino-4-(3-bromophenyl)thiophene-3-carboxylic acid (CAS: 869299-74-1) continues to be a compound of significant interest in chemical biology and drug discovery. Its dual role as a synthetic intermediate and a biologically active scaffold positions it as a valuable tool for researchers aiming to develop novel therapeutics. Future studies are expected to explore its applications in other disease areas, such as neurodegenerative disorders and infectious diseases, further expanding its potential impact on human health.